Cas no 92810-80-5 (7-Benzofurancarboxylic acid, 2-methyl-, methyl ester)

• Product Name: 7-Benzofurancarboxylic acid, 2-methyl-, methyl ester
• CAS No: 92810-80-5
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1976520
• PubChem ID: 14229729
• Update Time: 2025-05-26

7-Benzofurancarboxylic acid, 2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Benzofurancarboxylic acid, 2-methyl-, methyl ester
• methyl 2-methyl-1-benzofuran-7-carboxylate
• methyl 2-methylbenzofuran-7-carboxylate
• SCHEMBL3965575
• EN300-767100
• C91345
• DTXCID80508519
• DTXSID10557737
• 92810-80-5
• DB-109221
• ZHCCFARDUKDLOI-UHFFFAOYSA-N
• 2-methyl-benzofuran-7-carboxylic acid methyl ester

• Inchi： 1S/C11H10O3/c1-7-6-8-4-3-5-9(10(8)14-7)11(12)13-2/h3-6H,1-2H3
• InChI Key： ZHCCFARDUKDLOI-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=CC=C(C(=O)OC)C1=2

Computed Properties

• Exact Mass: 190.062994177Da
• Monoisotopic Mass: 190.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Benzofurancarboxylic acid, 2-methyl-, methyl ester

7-Benzofurancarboxylic acid, 2-methyl-, methyl ester (CAS No. 92810-80-5): An Overview of Its Properties, Applications, and Recent Research

7-Benzofurancarboxylic acid, 2-methyl-, methyl ester (CAS No. 92810-80-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, often referred to as methyl 2-methylbenzofuran-7-carboxylate, is characterized by its unique molecular structure and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

The molecular formula of 7-Benzofurancarboxylic acid, 2-methyl-, methyl ester is C₁₁H₁₀O₃, and its molecular weight is approximately 194.19 g/mol. The compound features a benzofuran core with a methyl group at the 2-position and a methyl ester group at the 7-position. This structure imparts unique chemical and physical properties that make it valuable in various applications.

One of the key properties of methyl 2-methylbenzofuran-7-carboxylate is its solubility in organic solvents such as ethanol, methanol, and dichloromethane. This solubility profile facilitates its use in synthetic reactions and formulation processes. Additionally, the compound exhibits moderate stability under standard laboratory conditions, making it suitable for long-term storage and handling.

In terms of synthesis, 7-Benzofurancarboxylic acid, 2-methyl-, methyl ester can be prepared through several routes. One common method involves the esterification of 7-benzofurancarboxylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Another approach involves the reaction of 2-methylbenzofuran with methyl chloroformate under appropriate conditions. These synthetic methods have been optimized to achieve high yields and purity levels, making the compound readily available for research and industrial applications.

The pharmaceutical industry has shown particular interest in methyl 2-methylbenzofuran-7-carboxylate due to its potential biological activities. Recent studies have explored its anti-inflammatory and antioxidant properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that 7-Benzofurancarboxylic acid, 2-methyl-, methyl ester exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a promising lead for developing new anti-inflammatory drugs.

Beyond its pharmaceutical applications, methyl 2-methylbenzofuran-7-carboxylate has also found use in materials science. Its unique molecular structure makes it a valuable building block for synthesizing advanced polymers and functional materials. For example, researchers at the University of California have utilized this compound to develop novel polymer coatings with enhanced thermal stability and mechanical strength. These coatings have potential applications in aerospace and automotive industries where high-performance materials are required.

In addition to its practical applications, 7-Benzofurancarboxylic acid, 2-methyl-, methyl ester has been studied for its environmental impact. A recent study published in *Environmental Science & Technology* investigated the biodegradability of this compound in aquatic environments. The results indicated that methyl 2-methylbenzofuran-7-carboxylate is moderately biodegradable under aerobic conditions, which suggests that it may have a lower environmental impact compared to some other organic compounds used in industrial processes.

The safety profile of methyl 2-methylbenzofuran-7-carboxylate is another important consideration for its use in various applications. According to safety data sheets (SDS), this compound is generally considered to have low toxicity when handled properly. However, it is important to follow standard laboratory safety protocols to minimize any potential risks associated with exposure.

In conclusion, 7-Benzofurancarboxylic acid, 2-methyl-, methyl ester (CAS No. 92810-80-5) is a multifaceted organic compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its behavior and potential uses, methyl 2-methylbenzofuran-7-carboxylate is poised to play an increasingly important role in various scientific and industrial fields.